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Executive Summary
N-(1,3-dimethylbutyl)-N'-phenyl-p-benzoquinone, commonly known as 6PPD-quinone (6PPD-

Q), is a transformation product of the tire antioxidant 6PPD.[1][2] Its emergence in urban

stormwater runoff has been identified as the primary cause of "urban runoff mortality

syndrome" (URMS), which has led to significant pre-spawn mortality events in coho salmon

populations in the Pacific Northwest.[3][4][5] 6PPD-Q is now recognized as one of the most

potent aquatic toxicants, exhibiting a remarkable degree of species-specific toxicity. This

document provides a comprehensive overview of the current scientific understanding of 6PPD-

Q's effects on aquatic life, detailing its quantitative toxicity, the experimental protocols used for

its assessment, and its proposed mechanisms of action.

Quantitative Toxicity Data
The toxicity of 6PPD-Q varies dramatically among aquatic species, with certain salmonids

exhibiting extreme sensitivity while many other fish and invertebrates are comparatively

tolerant. The following tables summarize the acute toxicity data from key studies.

Table 2.1: Acute Toxicity of 6PPD-Quinone to Fish
Species
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Species Life Stage
Exposure
Duration

Endpoint
Concentrati
on

Reference(s
)

Coho Salmon

(Oncorhynch

us kisutch)

Juvenile 24 hours LC50 80.4 - 95 ng/L

Juvenile 24 hours LC50 41 ng/L

Juvenile 24 hours LC10
20.9 ng/L -

29.2 ng/L

Coastal

Cutthroat

Trout (O.

clarkii clarkii)

All stages 24 hours LC50

In the ng/L

range, similar

to Coho

Brook Trout

(Salvelinus

fontinalis)

Juvenile 24 hours LC50
0.59 µg/L

(590 ng/L)

White-spotted

Char (S.

leucomaenis

pluvius)

Juvenile 24 hours LC50
0.51 µg/L

(510 ng/L)

Rainbow

Trout (O.

mykiss)

Juvenile 96 hours LC50
~1.96 µg/L

(1960 ng/L)

Chinook

Salmon (O.

tshawytscha)

Juvenile 24 hours LC50 >25 µg/L

Juvenile 24 hours LC10 20.9 µg/L

Sockeye

Salmon (O.

nerka)

Juvenile 24 hours LC50 >50 µg/L

Atlantic

Salmon

Alevin (sac

fry)

48 hours LC50 >5.75 µg/L
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(Salmo salar)

Brown Trout

(Salmo trutta)

Alevin (sac

fry)
48 hours LC50 >5.75 µg/L

Table 2.2: Acute Toxicity of 6PPD-Quinone to Aquatic
Invertebrates

Species Life Stage
Exposure
Duration

Endpoint
Concentrati
on (µg/L)

Reference(s
)

Water Flea

(Daphnia

magna)

Juvenile 48 hours LC50 55

Juvenile - NOEC 42 - 46

Amphipod

(Hyalella

azteca)

- 96 hours LC50 6

- - NOEC 43

Burrowing

Mayfly

(Hexagenia

spp.)

Larval - NOEC 232

Ramshorn

Snail

(Planorbella

pilsbryi)

Embryo - NOEC 11.7

Washboard

Mussel

(Megalonaias

nervosa)

Adult - NOEC 17.9

Amphipod

(Parhyale

hawaiensis)

- 96 hours LC50 >500
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Experimental Protocols
Standardized and reproducible methodologies are critical for assessing the toxicity of emerging

contaminants. Below are detailed protocols from seminal studies on 6PPD-Q.

Acute Lethality Testing in Salmonids (WSU Protocol)
This protocol was utilized for determining the LC50 value for highly sensitive juvenile coho

salmon.

Test Organism: Juvenile coho salmon (Oncorhynchus kisutch), age 1+, weighing 30-64 g.

Fish were reared at the WSU Puyallup Research and Extension Center.

Exposure System: Static, aerated exposures conducted in 70 L glass aquaria. Aquaria were

placed in recirculating water baths to maintain a constant temperature (10-13 °C).

Test Solutions: A stock solution of a commercial 6PPD-Q standard was prepared in ethanol.

Test concentrations were achieved by diluting various volumes of the stock solution into 70 L

of system water. The negative control received an equivalent volume of pure ethanol (10

mL).

Dosing and Replicates: To determine the LC50, six concentrations of 6PPD-Q and a

negative control were tested. Exposures were repeated in triplicate across three separate

weeks, with 6 fish per aquarium.

Observations: Mortality and behavioral symptoms (e.g., surface swimming, loss of

equilibrium) were monitored over a 24-hour period.

Animal Care: All experiments conformed to Protocol 04860-002, approved by Washington

State University's Institutional Animal Care and Use Committee.
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Preparation Phase

Exposure Phase (24 hours)

Analysis Phase

Acclimate Juvenile Salmon
(min. 1 hr, fasted 24 hr)
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(n=6 per tank)
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or Control (Ethanol)
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& Behavioral Symptoms
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(Dose-Response Curve)
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Workflow for acute toxicity testing of 6PPD-Q in salmonids.
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Mechanism of Action and Signaling Pathways
The extreme toxicity of 6PPD-Q in coho salmon is not yet fully understood, but research points

towards a disruption of vascular integrity, particularly the blood-brain barrier (BBB).

Disruption of Vascular Permeability
The leading hypothesis for 6PPD-Q's mechanism of action is its effect on the circulatory

system. Whole-transcriptome sequencing performed on coho salmon alevin exposed to 6PPD-

Q revealed a broad dysregulation of genomic pathways that govern cell-cell contacts and

endothelial permeability. This molecular disruption is consistent with physical observations in

symptomatic fish, which include increased hematocrit and evidence of plasma leakage from the

cerebrovasculature. The resulting breakdown of the blood-brain barrier allows macromolecules

and other substances to enter the brain, leading to the neurological symptoms characteristic of

URMS, such as loss of equilibrium, followed by death.

Hepatotoxicity in Other Species
While less sensitive species do not typically exhibit acute mortality, chronic exposure can lead

to other toxicological effects. In zebrafish, both 6PPD and 6PPD-Q have been shown to induce

liver damage. Transcriptomic analysis of liver tissue showed that both compounds disturb lipid

and carbohydrate metabolic pathways. Specifically, they were found to downregulate

peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of lipid

metabolism, and increase the expression of pro-inflammatory cytokines, indicating a

hepatotoxic effect.
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Proposed toxicological pathway of 6PPD-Q in coho salmon.
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Environmental Fate and Transport
6PPD is an antioxidant added to vehicle tires to prevent degradation from atmospheric ozone.

Through reaction with ozone, 6PPD is transformed into 6PPD-Q. Tire wear particles, containing

6PPD-Q, are deposited on roadways and other impervious surfaces. During rain events,

stormwater runoff serves as the primary transport mechanism, washing these toxic particles

into nearby aquatic environments, leading to exposure of aquatic organisms.
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Environmental pathway from 6PPD in tires to aquatic toxicity.

Conclusion and Future Directions
The discovery of 6PPD-quinone as a highly potent and lethal toxicant for specific salmonid

species has unveiled a significant environmental threat posed by tire wear particles. While the

acute effects on sensitive species like coho salmon are well-documented, significant data gaps

remain. Future research should focus on:

Chronic and Sublethal Effects: Understanding the long-term impacts of low-level 6PPD-Q

exposure on the growth, reproduction, and overall fitness of a wider range of aquatic

species.

Mechanism of Species Sensitivity: Elucidating the precise genetic and physiological reasons

for the vast differences in sensitivity observed between closely related species.
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Bioaccumulation: Investigating the potential for 6PPD-Q to bioaccumulate in aquatic food

webs, which could pose a risk to higher trophic levels, including humans.

Mitigation Strategies: Developing and evaluating effective stormwater treatment

technologies, such as green infrastructure, to remove 6PPD-Q from runoff before it enters

sensitive aquatic habitats.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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